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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility and preparation of TD034
in Dimethyl Sulfoxide (DMSO) for use in research settings. TD034 is a potent and selective,
reversible, noncovalent inhibitor of histone deacetylase 11 (HDAC11), a key enzyme in various

cellular processes.

Compound Information

TDO034 is a valuable tool for studying the biological functions of HDAC11. It has been shown to
inhibit the defatty acylation of Serine Hydroxymethyltransferase 2 (SHMT2), a known substrate
of HDAC11, and to decrease the levels of Yes-associated protein 1 (YAP1).[1] These properties
make it relevant for research in areas such as oncology, particularly in the context of lung
cancer studies.[1]

Solubility and Preparation

While specific quantitative solubility data for TD034 in DMSO is not readily available, it is
commonly used in cell-based assays at micromolar concentrations, indicating sufficient
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solubility for in vitro experimental use. DMSO is a versatile, highly polar, aprotic organic solvent

capable of dissolving a wide range of polar and nonpolar compounds.[2][3][4]

Table 1: Properties of TD034 and DMSO

Property

TD034

DMSO

Chemical Name

(3S,6S,9S,15aR)-6,9-Dibenzyl-
3-(6-0x0-6-((2S,3R)-3-
undecyloxiran-2-
yl)hexyl)octahydro-2H-
pyrido[1,2-
a]tetraazacyclododecine-
1,4,7,10(3H,12H)-tetraone

Dimethyl sulfoxide

CAS Number 3030718-42-1 67-68-5
Molecular Formula C2He0OS C2He0OS
Molecular Weight Not specified in search results 78.13 g/mol
Biological Target HDAC11 N/A
Inhibitory Constant (Ki) 1.5nM N/A

ICso 5.1 nM N/A

Experimental Protocols

The following protocols are provided as a general guideline for the preparation of TD034

solutions for in vitro experiments. Researchers should adapt these protocols based on their

specific experimental needs and cell lines.

1. Preparation of a 10 mM Stock Solution of TD034 in DMSO

This protocol describes the preparation of a concentrated stock solution of TD034 that can be

further diluted for working solutions.

Materials:
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TDO034 powder

Anhydrous DMSO (=99% purity)

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Equilibrate the TD034 powder and anhydrous DMSO to room temperature.

o Accurately weigh the required amount of TD034 powder. For example, to prepare 1 mL of a
10 mM stock solution, you would need to calculate the mass based on the molecular weight
of TD034.

¢ Add the appropriate volume of anhydrous DMSO to the TD034 powder in a sterile
microcentrifuge tube.

» Vortex the solution thoroughly until the TD034 is completely dissolved. Gentle warming (e.g.,
in a 37°C water bath) may be used to aid dissolution if necessary.

 Visually inspect the solution to ensure there are no visible particles.

 Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the stock solution at -20°C or -80°C for long-term storage.
2. Preparation of Working Solutions for Cell-Based Assays

This protocol outlines the dilution of the 10 mM stock solution to final working concentrations for
treating cells in culture.

Materials:

e 10 mM TDO034 stock solution in DMSO
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e Appropriate cell culture medium
» Sterile microcentrifuge tubes or plates
o Calibrated micropipettes and sterile tips

Procedure:

Thaw a single aliquot of the 10 mM TD034 stock solution at room temperature.

o Perform serial dilutions of the stock solution in cell culture medium to achieve the desired
final concentrations. For example, to prepare a 10 uM working solution, dilute the 10 mM
stock solution 1:1000 in the culture medium.

e |tis crucial to ensure that the final concentration of DMSO in the cell culture medium is low
(typically < 0.1%) to avoid solvent-induced cytotoxicity.

o Add the prepared working solutions to the cells. For example, TD034 has been used at
concentrations of 2 uM in HEK293T cells and 5-10 uM in A549 cells.

e Always include a vehicle control (culture medium with the same final concentration of DMSO
as the treated wells) in your experiments.

Signaling Pathway and Experimental Workflow

TD034 Mechanism of Action

TDO034 acts as a selective inhibitor of HDAC11. By inhibiting HDAC11, TD034 prevents the
defatty acylation of its substrate, SHMT2. This leads to an increase in the fatty acylation level of
SHMT?2. Furthermore, inhibition of HDAC11 by TD034 results in a reduction of YAP1 protein
levels and a decrease in the mRNA levels of YAPL1 target genes, such as CTGF and CYRG61.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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